Cas no 1823919-61-4 (2,2-Dimethyltetrahydro-2H-pyran-3-amine)
2,2-Dimethyltetrahydro-2H-pyran-3-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1723589
- 1823919-61-4
- 2,2-dimethyloxan-3-amine
- 2,2-Dimethyltetrahydro-2H-pyran-3-amine
-
- Inchi: 1S/C7H15NO/c1-7(2)6(8)4-3-5-9-7/h6H,3-5,8H2,1-2H3
- InChI Key: ZBVQPRQERQOOBS-UHFFFAOYSA-N
- SMILES: O1CCCC(C1(C)C)N
Computed Properties
- Exact Mass: 129.115364102g/mol
- Monoisotopic Mass: 129.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 35.2Ų
2,2-Dimethyltetrahydro-2H-pyran-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1723589-0.05g |
2,2-dimethyloxan-3-amine |
1823919-61-4 | 0.05g |
$1140.0 | 2023-09-20 | ||
| Enamine | EN300-1723589-0.1g |
2,2-dimethyloxan-3-amine |
1823919-61-4 | 0.1g |
$1195.0 | 2023-09-20 | ||
| Enamine | EN300-1723589-0.25g |
2,2-dimethyloxan-3-amine |
1823919-61-4 | 0.25g |
$1249.0 | 2023-09-20 | ||
| Enamine | EN300-1723589-0.5g |
2,2-dimethyloxan-3-amine |
1823919-61-4 | 0.5g |
$1302.0 | 2023-09-20 | ||
| Enamine | EN300-1723589-1.0g |
2,2-dimethyloxan-3-amine |
1823919-61-4 | 1g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1723589-2.5g |
2,2-dimethyloxan-3-amine |
1823919-61-4 | 2.5g |
$2660.0 | 2023-09-20 | ||
| Enamine | EN300-1723589-5.0g |
2,2-dimethyloxan-3-amine |
1823919-61-4 | 5g |
$3935.0 | 2023-06-04 | ||
| Enamine | EN300-1723589-10.0g |
2,2-dimethyloxan-3-amine |
1823919-61-4 | 10g |
$5837.0 | 2023-06-04 | ||
| Enamine | EN300-1723589-1g |
2,2-dimethyloxan-3-amine |
1823919-61-4 | 1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1723589-5g |
2,2-dimethyloxan-3-amine |
1823919-61-4 | 5g |
$3935.0 | 2023-09-20 |
2,2-Dimethyltetrahydro-2H-pyran-3-amine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 2,2-Dimethyltetrahydro-2H-pyran-3-amine
Introduction to 2,2-Dimethyltetrahydro-2H-pyran-3-amine (CAS No. 1823919-61-4)
2,2-Dimethyltetrahydro-2H-pyran-3-amine (CAS No. 1823919-61-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.
The chemical structure of 2,2-Dimethyltetrahydro-2H-pyran-3-amine consists of a six-membered ring with a tertiary amine functional group and two methyl substituents at the 2-position. This configuration imparts specific physical and chemical properties that make it an attractive candidate for various synthetic transformations and biological evaluations.
Recent studies have highlighted the importance of 2,2-Dimethyltetrahydro-2H-pyran-3-amine in the synthesis of bioactive molecules. For instance, a 2023 publication in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that derivatives of 2,2-Dimethyltetrahydro-2H-pyran-3-amine exhibited potent inhibitory activity against several viral strains, including influenza and herpes simplex virus (HSV).
In another study published in Organic Letters, scientists explored the role of 2,2-Dimethyltetrahydro-2H-pyran-3-amine in the development of central nervous system (CNS) drugs. The compound was found to enhance the blood-brain barrier permeability of certain therapeutic agents, thereby improving their efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.
The synthetic versatility of 2,2-Dimethyltetrahydro-2H-pyran-3-amine has also been leveraged in the design of prodrugs. A 2024 article in Chemical Communications described a novel prodrug strategy where 2,2-Dimethyltetrahydro-2H-pyran-3-amine was used to mask a reactive functional group, leading to improved stability and reduced toxicity. This approach has shown promise in enhancing the pharmacokinetic properties of various drug candidates.
Beyond its applications in drug discovery, 2,2-Dimethyltetrahydro-2H-pyran-3-amine has been investigated for its potential as a chiral building block in asymmetric synthesis. A study published in Tetrahedron Asymmetry demonstrated that this compound can serve as an effective chiral auxiliary, facilitating the enantioselective synthesis of complex natural products and pharmaceuticals.
The physical properties of 2,2-Dimethyltetrahydro-2H-pyran-3-amine, such as its boiling point, melting point, and solubility characteristics, have been thoroughly characterized. These properties are crucial for optimizing synthetic protocols and ensuring the compound's stability during storage and handling. Additionally, safety data sheets (SDS) are available to guide researchers on proper handling and disposal procedures.
In conclusion, 2,2-Dimethyltetrahydro-2H-pyran-3-amine (CAS No. 1823919-61-4) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic versatility make it an essential tool for scientists working on the development of new therapeutic agents and advanced synthetic methodologies. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.
1823919-61-4 (2,2-Dimethyltetrahydro-2H-pyran-3-amine) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)